Cas no 62450-06-0 (Trp-P-1)
Trp-P-1 structure
Product name:Trp-P-1
Trp-P-1 Chemical and Physical Properties
Names and Identifiers
-
- Trp-P-1
- 1,4-dimethyl-5H-pyrido[4,3-b]indol-3-amine
- 3-Amino-1,4-dimethyl-g-carboline
- TRYPTOPHAN P 1
- CHEBI:82376
- Trp-P1
- Trytophan pyrolysate 1
- 3-Amino-1,4-dimethyl-gamma-carboline
- CCRIS 1414
- BRN 0653052
- TRP-P-1 [IARC]
- Tryptophan-P-1
- 1,4-Dimethyl-5H-pyrido[4,3-b]indol-3-amine, 9CI
- 3-AMINO-1,4-DIMETHYL-.GAMMA.-CARBOLINE
- TRP-P-1 (IARC)
- LAH2R5Z22D
- DTXCID8023767
- UNII-LAH2R5Z22D
- 1,4-Dimethyl-9H-pyrido(4,3-b)indol-3-amine
- DTXSID0043767
- 5H-Pyrido(4,3-b)indole, 3-amino-1,4-dimethyl-
- SCHEMBL894928
- Q27155906
- 5H-Pyrido(4,3-b)indol-3-amine, 1,4-dimethyl-
- 5H-Pyrido[4,3-b]indol-3-amine, 1,4-dimethyl-
- 62450-06-0
- TRP-P 1
- 3-AMINO-1,4-DIMETHYL-5H-PYRIDO(4,3-B)INDOLE
- 3-Amino-1,4-dimethyl-5H-pyrido[4,3-b]indole
- Tryptophan P1
- C19306
- 1,4-Dimethyl-5H-Pyrido(4,3-b)indol-3-amine
- Trp-1
-
- Inchi： InChI=1S/C13H13N3/c1-7-12-11(8(2)15-13(7)14)9-5-3-4-6-10(9)16-12/h3-6,16H,1-2H3,(H2,14,15)
- InChI Key： LVTKHGUGBGNBPL-UHFFFAOYSA-N
- SMILES： CC1=C2C(=C(N=C1N)C)C3=CC=CC=C3N2
Computed Properties
- Exact Mass: 211.110947427g/mol
- Monoisotopic Mass: 211.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7Ų
- XLogP3: 2
Experimental Properties
- Density: 1.1536 (rough estimate)
- Boiling Point: 340.95°C (rough estimate)
- Refractive Index: 1.6000 (estimate)
Trp-P-1 Security Information
- Hazardous Material transportation number：2811
- PackingGroup：III
- HazardClass：6.1(b)
Trp-P-1 Related Literature
-
Yun-fu Ouyang,Hai-bo Li,Hong-bing Tang,Yi Jin,Gui-ying Li Anal. Methods 2015 7 9274
-
2. Iminophosphorane-mediated annelation of a pyridine or pyrimidine ring into an indole ring: synthesis of β-, γ-carbolines and pyrimido[4,5-b]indole derivativesPedro Molina,Pilar M. Fresneda J. Chem. Soc. Perkin Trans. 1 1988 1819
-
Jingcheng Xiao,Qi Wang,Kristin M. Bircsak,Xia Wen,Lauren M. Aleksunes Toxicol. Res. 2015 4 695
-
K. Y. Foo RSC Adv. 2013 3 18248
-
Romina Canales,Leonardo Mari?o-Repizo,Mario Reta,Soledad Cerutti Anal. Methods 2020 12 1504
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